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Compound of Interest

Compound Name: Propane-1,2,2,3-tetrol

Cat. No.: B15470988 Get Quote

Disclaimer: The initial query for CAS number 42429-85-6 points to sparse and conflicting data,

with some sources associating it with 1,2,2,3-Propanetetrol. However, a significant body of

scientific literature is available for the structurally distinct compound Diphenylphosphine, which

possesses the CAS number 829-85-6. This guide focuses on Diphenylphosphine, assuming it

to be the compound of interest for researchers, scientists, and drug development professionals.

Executive Summary
Diphenylphosphine ((C₆H₅)₂PH) is a foundational organophosphorus compound with extensive

applications in synthetic chemistry.[1][2] It is a colorless, air-sensitive, and pyrophoric liquid with

a characteristically unpleasant odor.[1][2] Its principal utility lies in its role as a precursor for a

wide variety of phosphine ligands, which are crucial components in homogeneous catalysis.[2]

[3] These ligands, when complexed with transition metals, enable a broad spectrum of

chemical transformations with high selectivity and efficiency, including cross-coupling reactions,

hydrogenations, and hydroformylations.[2][3][4] While its direct biological activity is not

extensively documented, its derivatives are integral to the synthesis of complex molecules,

including pharmaceutical intermediates.[5][6] This guide provides a comprehensive overview of

the chemical and physical properties, structure, synthesis, and applications of

Diphenylphosphine, with a focus on its role in catalysis and synthetic chemistry. Detailed

experimental protocols for its synthesis and handling, along with safety precautions, are also

presented.
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Diphenylphosphine is a well-characterized compound with established physical and chemical

properties. These are summarized in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₁P [1]

Molecular Weight 186.19 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[2]

Odor Unpleasant, pungent [2]

Density 1.07 g/cm³ [1]

Boiling Point 280 °C (536 °F; 553 K) [1]

Solubility in Water Insoluble [1]

Basicity (pKa of conjugate

acid)
0.03 [1]

Structure and Reactivity
Diphenylphosphine's structure consists of a phosphorus atom bonded to two phenyl groups

and one hydrogen atom. The lone pair of electrons on the phosphorus atom confers

nucleophilic properties to the molecule, making it reactive towards various electrophiles.[6] It is

readily oxidized in air, with an intermediate in this oxidation being diphenylphosphine oxide.[1]

Synthesis and Handling
Synthetic Protocols
A common laboratory-scale synthesis of Diphenylphosphine involves the reduction of

triphenylphosphine with lithium to form lithium diphenylphosphide, which is subsequently

protonated.[1][2]

Experimental Protocol: Synthesis from Triphenylphosphine[1][2]
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In a dry, inert atmosphere glovebox or using Schlenk line techniques, dissolve

triphenylphosphine in a suitable anhydrous solvent such as tetrahydrofuran (THF).

Add two equivalents of lithium metal to the solution with vigorous stirring. The reaction

mixture will change color as the lithium diphenylphosphide and lithium phenyl are formed.

After the reaction is complete (indicated by the consumption of lithium and a stable color

change), carefully quench the reaction by the slow addition of deionized water.

The lithium diphenylphosphide is protonated by water to yield Diphenylphosphine and lithium

hydroxide.

The product can be extracted with an organic solvent, dried over an anhydrous drying agent

(e.g., MgSO₄), and purified by vacuum distillation.

A general workflow for the synthesis of Diphenylphosphine is depicted in the following diagram:

General Synthesis of Diphenylphosphine
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Click to download full resolution via product page

General Synthesis of Diphenylphosphine

Handling and Safety
Diphenylphosphine is a pyrophoric liquid that can ignite spontaneously upon contact with air.[7]

It is also sensitive to light and moisture.[2] Therefore, it must be handled under an inert

atmosphere (e.g., nitrogen or argon) at all times.[8] It is corrosive and can cause severe skin

and eye irritation.[7]

Safety Precautions:

Always handle in a well-ventilated fume hood or glovebox.

Wear appropriate personal protective equipment (PPE), including flame-retardant lab coat,

chemical-resistant gloves (neoprene or nitrile rubber), and chemical safety goggles.[7]

Keep away from heat, sparks, and open flames.[7]

Store in a tightly sealed container under an inert atmosphere in a cool, dry place.[8]

Applications in Catalysis and Drug Development
The primary application of Diphenylphosphine is as a precursor in the synthesis of phosphine

ligands for transition metal catalysis.[2][3] These ligands play a crucial role in tuning the steric

and electronic properties of the metal center, thereby influencing the activity, selectivity, and

stability of the catalyst.[3][4]

Ligand Synthesis
Diphenylphosphine can be deprotonated with a strong base, such as n-butyllithium, to form a

diphenylphosphide anion, which is a potent nucleophile.[1] This anion can then be reacted with

various electrophiles to generate a wide range of functionalized phosphine ligands.[1] For

instance, reaction with dihaloalkanes yields bidentate phosphine ligands like 1,2-

bis(diphenylphosphino)ethane (dppe).[1]

The following diagram illustrates the role of Diphenylphosphine in the synthesis of phosphine

ligands and their subsequent use in catalysis.
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Role in Drug Development
While Diphenylphosphine itself is not typically considered a therapeutic agent, the catalytic

systems derived from it are instrumental in the synthesis of complex organic molecules,

including active pharmaceutical ingredients (APIs).[5][6] The ability to form carbon-carbon and

carbon-heteroatom bonds with high precision is essential in modern drug discovery and

development.[4] For example, palladium-catalyzed cross-coupling reactions, which often

employ phosphine ligands derived from Diphenylphosphine, are widely used in the

pharmaceutical industry.[4]

Biological Activity and Signaling Pathways
There is a lack of substantial scientific literature detailing the specific biological activities,

mechanisms of action, or direct involvement in cellular signaling pathways for

Diphenylphosphine. Its high reactivity and pyrophoric nature make it an unlikely candidate for

direct biological applications. The primary relevance of Diphenylphosphine to the field of drug

development is its enabling role in the synthesis of complex organic molecules through

catalysis.[5][6]

Conclusion
Diphenylphosphine is a cornerstone reagent in synthetic chemistry, prized for its utility as a

precursor to a vast library of phosphine ligands. These ligands are indispensable in

homogeneous catalysis, enabling a wide array of chemical transformations that are critical in

academic research and industrial processes, including pharmaceutical manufacturing. While its

direct biological interactions are not a focal point of current research, its indirect contribution to

drug development through catalysis is profound. A thorough understanding of its properties and

strict adherence to safety protocols are paramount for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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